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1-sulfonamide

Cat. No.: B1321503 Get Quote

N-tert-butyl-1-methylcyclopropane-1-
sulfonamide: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-tert-butyl-1-methylcyclopropane-1-sulfonamide is a synthetic organic compound featuring

a unique combination of a sterically hindered tert-butyl group, a reactive sulfonamide moiety,

and a strained cyclopropane ring. This distinct structural architecture makes it a compound of

interest in medicinal chemistry and drug discovery as a potential building block for novel

therapeutic agents. The sulfonamide group is a well-established pharmacophore found in a

wide array of approved drugs, exhibiting diverse biological activities. The lipophilic

cyclopropane and tert-butyl groups can significantly influence the compound's pharmacokinetic

and pharmacodynamic properties, such as membrane permeability, metabolic stability, and

protein-ligand interactions. This document provides a comprehensive overview of the known

physicochemical characteristics, a detailed plausible synthetic protocol, and analytical

methodologies for N-tert-butyl-1-methylcyclopropane-1-sulfonamide.
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A summary of the key physicochemical properties of N-tert-butyl-1-methylcyclopropane-1-
sulfonamide is presented below. It is important to note that experimental data for properties

such as melting point, boiling point, and solubility are not readily available in the public domain.

The presented data is a combination of identifiers and computed values.

Property Value Source

Molecular Formula C₈H₁₇NO₂S PubChem[1]

Molecular Weight 191.29 g/mol CP Lab Safety[2]

CAS Number 669008-25-7 Fluorochem[3]

IUPAC Name

N-tert-butyl-1-

methylcyclopropane-1-

sulfonamide

Fluorochem[3]

Canonical SMILES
CC(C)(C)NS(=O)

(=O)C1(C)CC1
Fluorochem[3]

InChI Key
FVVKCIUZDXQPKF-

UHFFFAOYSA-N
Fluorochem[3]

Appearance Off-white to slight yellow solid
Changchun Haofei Import &

Export Trade Co., Ltd.[4]

Purity ≥97%
Fluorochem[3], CP Lab

Safety[2]

Experimental Protocols
While a specific, peer-reviewed experimental protocol for the synthesis of N-tert-butyl-1-
methylcyclopropane-1-sulfonamide is not extensively documented, a plausible and widely

applicable method involves the reaction of 1-methylcyclopropane-1-sulfonyl chloride with tert-

butylamine. This approach is a standard procedure for the formation of N-substituted

sulfonamides.
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Objective: To synthesize N-tert-butyl-1-methylcyclopropane-1-sulfonamide from 1-

methylcyclopropane-1-sulfonyl chloride and tert-butylamine.

Materials:

1-methylcyclopropane-1-sulfonyl chloride

tert-Butylamine

Triethylamine or other suitable non-nucleophilic base

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware (round-bottom flask, dropping funnel, separatory funnel, etc.)

Magnetic stirrer and stir bar

Ice bath

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a

dropping funnel, dissolve 1-methylcyclopropane-1-sulfonyl chloride (1.0 equivalent) in

anhydrous dichloromethane. Cool the solution to 0 °C using an ice bath.

Amine Addition: In a separate flask, prepare a solution of tert-butylamine (1.1 equivalents)

and triethylamine (1.2 equivalents) in anhydrous dichloromethane.

Reaction: Add the amine solution dropwise to the cooled solution of the sulfonyl chloride over

a period of 30 minutes with continuous stirring.
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Reaction Monitoring: Allow the reaction mixture to slowly warm to room temperature and stir

for an additional 2-4 hours. The progress of the reaction can be monitored by thin-layer

chromatography (TLC) until the starting material (sulfonyl chloride) is consumed.

Workup:

Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to obtain the crude product.

Purification: The crude N-tert-butyl-1-methylcyclopropane-1-sulfonamide can be purified

by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient

of ethyl acetate in hexanes) to yield the pure product.

Analytical Characterization
The identity and purity of the synthesized N-tert-butyl-1-methylcyclopropane-1-sulfonamide
should be confirmed by standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR spectroscopy should be used to confirm the presence of the tert-butyl, methyl,

and cyclopropyl protons with the expected chemical shifts and coupling constants.

¹³C NMR spectroscopy will show the characteristic peaks for the carbons of the tert-butyl,

methyl, and cyclopropane groups, as well as the quaternary carbon of the cyclopropane

ring attached to the sulfonyl group.

Mass Spectrometry (MS):
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Electrospray ionization (ESI) or other suitable ionization techniques should be used to

determine the molecular weight of the compound, confirming the expected molecular ion

peak.

Purity Analysis:

High-performance liquid chromatography (HPLC) can be employed to assess the purity of

the final product.

Synthetic Workflow
The logical relationship in the synthesis of N-tert-butyl-1-methylcyclopropane-1-
sulfonamide can be visualized as a straightforward two-step process starting from

commercially available or readily synthesized precursors.

Precursor Synthesis

Final Product Synthesis

1-Methylcyclopropane-1-thiol Oxidative Chlorination
e.g., Cl₂, H₂O

1-Methylcyclopropane-1-sulfonyl chloride

Sulfonamide Formationtert-Butylamine
Base (e.g., Et₃N)

N-tert-butyl-1-methylcyclopropane-1-sulfonamide

Click to download full resolution via product page

Caption: Synthetic workflow for N-tert-butyl-1-methylcyclopropane-1-sulfonamide.

This technical guide provides a foundational understanding of N-tert-butyl-1-
methylcyclopropane-1-sulfonamide for researchers and professionals in the field of drug

development. The provided information on its physicochemical properties and a detailed

synthetic protocol will aid in its further investigation and potential application in the design of

novel chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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